molecular formula C24H44O5 B8525531 Ethyl 8-acetyl-12-(acetyloxy)-8-methylheptadecanoate CAS No. 57987-67-4

Ethyl 8-acetyl-12-(acetyloxy)-8-methylheptadecanoate

Cat. No.: B8525531
CAS No.: 57987-67-4
M. Wt: 412.6 g/mol
InChI Key: XCDFBIHBLJJCDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 8-acetyl-12-(acetyloxy)-8-methylheptadecanoate is a useful research compound. Its molecular formula is C24H44O5 and its molecular weight is 412.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

57987-67-4

Molecular Formula

C24H44O5

Molecular Weight

412.6 g/mol

IUPAC Name

ethyl 8-acetyl-12-acetyloxy-8-methylheptadecanoate

InChI

InChI=1S/C24H44O5/c1-6-8-11-15-22(29-21(4)26)16-14-19-24(5,20(3)25)18-13-10-9-12-17-23(27)28-7-2/h22H,6-19H2,1-5H3

InChI Key

XCDFBIHBLJJCDE-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCC(C)(CCCCCCC(=O)OCC)C(=O)C)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cupruous iodide (7.1 g., 0.037 mole) is suspended in ether (150 ml.) and a 1.66 M solution of methyl lithium in ether (45 ml., 0.075 mole) is added dropwise during 30 minutes. Ethyl 8-acetyl-8-bromo-12-acetoxyheptadecanoate (11.9 g., 0.025 mole) is added dropwise during 30 minutes. The temperature is kept at -4° C to -2° C. during these operations by means of a salt bath. Stirring is continued at this temperature for another 30 minutes; then the mixture is stirred for 2 hours without cooling. The reaction mixture is then treated with 200 ml. of saturated ammonium chloride solution. The organic layer is separated, washed with brine and dried over sodium sulfate. Distillation of the solvent in vacuo leaves the crude product as an orange oil weighing 9.2 g. The product is purified by column chromatography using 250 g. of silica gel and chloroform as the eluant. Ethyl 8-acetyl-8-methyl-12-acetoxyheptadecanoate is obtained as yellow viscous oil.
Quantity
7.1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
45 mL
Type
solvent
Reaction Step Two
Quantity
11.9 g
Type
reactant
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0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
150 mL
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solvent
Reaction Step Five

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